Cas no 1797873-40-5 (1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797873-40-5
• MF: C₁₉H₁₅ClFNO₃
• MW: 359.778707742691
• CID: 5374840
• Update Time: 2025-10-22

1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2-chloro-6-fluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C19H15ClFNO3/c20-14-6-3-7-15(21)16(14)17(23)22-10-8-19(9-11-22)13-5-2-1-4-12(13)18(24)25-19/h1-7H,8-11H2
• InChI Key： ISAWKIRKNYCXGA-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(=O)C3=C(F)C=CC=C3Cl)CC2)C2=CC=CC=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

1'-(2-Chloro-6-Fluorobenzoyl)-3H-Spiro[2-Benzofuran-1,4'-Piperidine]-3-One: A Comprehensive Overview

The compound with CAS No. 1797873-40-5, known as 1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines a benzofuran moiety with a piperidine ring system. The presence of chlorine and fluorine substituents further enhances its chemical complexity and potential applications.

Spiro compounds are characterized by the presence of two rings joined by a single atom, typically carbon. In this case, the spiro center is the carbon atom shared between the benzofuran and piperidine rings. This structural feature not only imparts stability to the molecule but also contributes to its unique electronic properties. The benzofuran moiety is a fused bicyclic system consisting of a benzene ring and a furan ring, while the piperidine ring is a six-membered saturated ring with one nitrogen atom. The combination of these structural elements makes this compound a fascinating subject for both theoretical and experimental studies.

The chlorine and fluorine substituents on the benzoyl group attached to the spiro system play crucial roles in modulating the compound's chemical reactivity and biological activity. Chlorine, being an electron-withdrawing group, can influence the electronic environment of the molecule, potentially enhancing its ability to participate in various chemical reactions. Similarly, fluorine's unique electronegativity can alter the molecule's lipophilicity and bioavailability, making it an attractive candidate for drug design.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for synthesizing this compound. One such approach involves the use of coupling reactions, where the benzoyl group is introduced onto the spiro system under mild conditions. The use of catalysts such as palladium complexes has significantly improved the yield and purity of the product. Additionally, advancements in stereochemistry have allowed for the precise control of the molecule's stereochemistry, which is critical for its biological activity.

From a pharmacological perspective, this compound has shown promise as a potential lead molecule in drug discovery programs targeting various diseases. Its spiro structure provides a rigid framework that can be exploited to design molecules with high affinity for specific biological targets. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurological disorders. Furthermore, its ability to penetrate cellular membranes makes it a viable candidate for drug delivery systems.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, which is essential for predicting its interactions with biological systems. Additionally, quantum chemical calculations have revealed details about its electronic structure, which can guide further modifications to improve its therapeutic potential.

In conclusion, 1'-(2-chloro-6-fluorobenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one represents a remarkable example of how structural complexity can be harnessed to create molecules with diverse applications. Its unique spiro structure, coupled with strategically placed halogen substituents, positions it as a valuable tool in both academic research and industrial drug development.